Cas no 26252-15-3 (Methyl camphorate)
Methyl camphorate structure
Product Name:Methyl camphorate
CAS No:26252-15-3
MF:C11H18O4
MW:214.258224010468
CID:238388
Update Time:2023-08-03
Methyl camphorate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, cis-
- (1R)-trans-camphoric acid-3-methyl ester
- 2J40EV4V2Z
- Methyl camphorate
- (1S,3R)-3-(methoxycarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid
- Methyl camphorate, (+/-)-
- Methyl camphorate, (-)-
- Methyl camphorate, (1S,3R)-
- VFNNTVXOZWMVGX-WRWORJQWSA-N
- 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1S,3R)-
-
- Inchi: 1S/C11H18O4/c1-10(2)7(8(12)15-4)5-6-11(10,3)9(13)14/h7H,5-6H2,1-4H3,(H,13,14)/t7-,11+/m0/s1
- InChI Key: VFNNTVXOZWMVGX-WRWORJQWSA-N
- SMILES: OC([C@@]1(C)CC[C@@H](C(=O)OC)C1(C)C)=O
Computed Properties
- Exact Mass: 214.121
- Monoisotopic Mass: 214.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
Methyl camphorate Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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